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Compound Name: Trigonosin F

Cat. No.: B1174457 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Trigonosin F is a chemical compound with the molecular formula C46H54O13 and a molecular

weight of 814.91 g/mol . This document provides a detailed protocol for the proper dissolution

and handling of Trigonosin F for use in various experimental settings, including cell-based

assays. Adherence to this protocol is crucial for ensuring the compound's stability, solubility,

and consistent performance in your research.

Materials and Equipment
Materials:

Trigonosin F (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile, nuclease-free microcentrifuge tubes

Sterile, filtered pipette tips

Appropriate cell culture medium or experimental buffer

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves
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Equipment:

Analytical balance

Vortex mixer

Calibrated micropipettes

Biological safety cabinet (for cell culture applications)

-80°C freezer for long-term storage

Quantitative Data Summary
For ease of use and reproducibility, the key quantitative data for Trigonosin F are summarized

in the table below.

Property Value Source

Molecular Formula C46H54O13 [1]

Molecular Weight 814.91 g/mol [1]

CAS Number 1262842-73-8 [1]

Recommended Solvent Dimethyl sulfoxide (DMSO) [1]

Stock Solution Conc. 10 mM [1]

Powder Storage -20°C for up to 3 years [1]

Solution Storage -80°C for up to 2 years [1]

Solubility Indication
< 1 mg/mL suggests slight

insolubility
[1]

Experimental Protocols
Preparation of a 10 mM Trigonosin F Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Trigonosin F in DMSO.

This high-concentration stock is ideal for long-term storage and subsequent dilution into
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aqueous experimental media.

Procedure:

Equilibrate: Allow the vial of solid Trigonosin F to come to room temperature before opening

to prevent condensation of moisture.

Weighing: In a sterile microcentrifuge tube, accurately weigh out the desired amount of

Trigonosin F powder using an analytical balance. For example, to prepare 1 mL of a 10 mM

stock solution, weigh out 0.8149 mg of Trigonosin F.

Dissolution: Add the appropriate volume of anhydrous, cell culture-grade DMSO to the

weighed Trigonosin F. For the example above, add 100 µL of DMSO to the 0.8149 mg of

powder.

Mixing: Vortex the solution thoroughly until the solid is completely dissolved. Visually inspect

the solution to ensure there are no visible particulates. If necessary, gentle warming in a

37°C water bath can aid dissolution, but avoid excessive heat.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile, nuclease-free microcentrifuge tubes.

Storage: Store the aliquots at -80°C for long-term stability, for up to two years.[1]

Preparation of Working Solutions for Cell Culture
Experiments
This protocol outlines the dilution of the 10 mM DMSO stock solution into an aqueous cell

culture medium to prepare a working solution for treating cells.

Procedure:

Thaw Stock Solution: Remove an aliquot of the 10 mM Trigonosin F stock solution from the

-80°C freezer and thaw it at room temperature.

Serial Dilution (Recommended): To achieve the final desired concentration in your cell

culture medium, it is recommended to perform a serial dilution. This minimizes the
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concentration of DMSO in the final culture, which can be toxic to cells at higher

concentrations (typically >0.5%).

Intermediate Dilution (Optional but Recommended): First, dilute the 10 mM stock solution

in sterile phosphate-buffered saline (PBS) or serum-free medium. For example, to make a

1 mM intermediate solution, add 10 µL of the 10 mM stock to 90 µL of PBS.

Final Dilution: Add the appropriate volume of the intermediate or stock solution to your

complete cell culture medium to reach the desired final concentration. For example, to

achieve a final concentration of 10 µM in 1 mL of medium, add 10 µL of a 1 mM

intermediate solution or 1 µL of the 10 mM stock solution.

Mixing: Gently mix the final working solution by pipetting up and down or inverting the tube.

Avoid vigorous vortexing, which can cause protein denaturation in media containing serum.

Vehicle Control: It is crucial to prepare a vehicle control by adding the same final

concentration of DMSO to the cell culture medium without Trigonosin F. This allows for the

assessment of any effects caused by the solvent itself.

Application to Cells: Immediately apply the freshly prepared working solution to your cells in

culture.

Visualizations
Experimental Workflow for Trigonosin F Solution
Preparation
The following diagram illustrates the workflow for preparing Trigonosin F solutions for

experimental use.
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Caption: Workflow for preparing Trigonosin F stock and working solutions.
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Potential Signaling Pathway Modulation (Hypothetical)
While the specific signaling pathways modulated by Trigonosin F are not yet fully elucidated in

the provided search results, many natural compounds with similar structural complexity are

known to interact with key cellular signaling cascades. For illustrative purposes, the following

diagram depicts a generic kinase signaling pathway that could be a potential target for

investigation.
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Caption: Hypothetical kinase signaling pathway potentially modulated by Trigonosin F.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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